5,7-dihydroxy-2-(4-hydroxyphenyl)-3-((3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one

• Molecular Formula: C21H20O10
• Molecular Weight: 432.4 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C21H20O10/c1-8-15(25)17(27)18(28)21(29-8)31-20-16(26)14-12(24)6-11(23)7-13(14)30-19(20)9-2-4-10(22)5-3-9/h2-8,15,17-18,21-25,27-28H,1H3/t8-,15-,17+,18+,21?/m1/s1
• InChI Key: SOSLMHZOJATCCP-VVTWGIOXSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@@H]([C@@H](C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC=C(C=C4)O)O)O)O
• synonyms: kaempferol 3-O-alpha-rhamnoside; kaempferol 3-O-rhamnoside

Description

5,7-dihydroxy-2-(4-hydroxyphenyl)-3-((3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one is a natural product found in Muehlenbeckia platyclada and Harpephyllum caffrum with data available.

Scientific Research Applications

Spectral Analysis and DFT Investigation

A study conducted by Al-Otaibi et al. (2020) focused on the spectroscopic analysis and quantum mechanical studies of flavonoid compounds, including the specified chromen-4-one. The research highlighted the compound's photovoltaic efficiency and interaction with graphene to form molecular self-assemblies, enhancing physicochemical properties. Molecular docking studies predicted the biological activity of these compounds (Al-Otaibi et al., 2020).

Antimicrobiotic and Anti-inflammatory Effects

Liu et al. (2008) isolated a similar compound from Belamcanda chinensis, noting its antimicrobiotic and anti-inflammatory effects. The study provided insights into the molecular structure and intermolecular interactions of the compound (Liu et al., 2008).

Antioxidant Activity

Saher et al. (2018) synthesized novel chromen-1-ones, closely related to the compound , assessing their antioxidant activity. The study found that compounds with ortho-dihydroxy (catechol) moieties exhibited excellent antioxidant activity at lower concentrations (Saher et al., 2018).

Antineoplastic Activity

Research by Gašparová et al. (2010) on 3-phenyl-2H,5H-pyrano[3,2-c]chromen-2-one derivatives, related to the compound of interest, showed promising antineoplastic activities on human tumor cell lines. This study identified a new leading skeleton for further development in cancer treatment (Gašparová et al., 2010).

Antibacterial Activity

Kumar et al. (2016) synthesized triazolyl pyranochromen-2(1H)-ones with notable antibacterial activity against both gram-positive and gram-negative bacteria. This study provides insights into the potential use of similar compounds in developing new antibacterial agents (Kumar et al., 2016).

Antimalarial and Antioxidant Activities

Kumari et al. (2014) synthesized a new chromeno-pyrano-chromene derivative and evaluated its antioxidant and antimalarial activities. The compound showed promising results in both applications, suggesting potential in the development of new biologically active compounds (Kumari et al., 2014).